Cas no 51938-12-6 (1-Butanol,4-(nitrosopropylamino)-)

• Product Name: 1-Butanol,4-(nitrosopropylamino)-
• CAS No: 51938-12-6
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 370861
• PubChem ID: 40184
• Update Time: 2025-04-19

1-Butanol,4-(nitrosopropylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,4-(nitrosopropylamino)-
• N-(4-hydroxybutyl)-N-propylnitrous amide
• N-NITROSO-N-PROPYL-(4-HYDROXYBUTYL)AMINE
• 4-[Nitroso(propyl)amino]butan-1-ol
• N-Propyl-N-(4-hydroxybutyl)nitrosamine
• EN300-7690854
• 4-(Propylnitrosamino)-1-butanol
• 51938-12-6
• Propyl(4-hydroxybutyl)nitrosamine
• DTXSID40199902
• AKOS006278694
• PHBN
• BRN 2242992
• CCRIS 1253
• CHEMBL163674
• 1-BUTANOL, 4-(PROPYLNITROSAMINO)-

• Inchi： 1S/C7H16N2O2/c1-2-5-9(8-11)6-3-4-7-10/h10H,2-7H2,1H3
• InChI Key： UWWNOBIHFJLOSY-UHFFFAOYSA-N
• SMILES： OCCCCN(CCC)N=O

Computed Properties

• Exact Mass: 160.12128
• Monoisotopic Mass: 160.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.1034 (rough estimate)
• Boiling Point: 286.12°C (rough estimate)
• Flash Point: 139.3°C
• Refractive Index: 1.4665 (estimate)
• PSA: 52.9